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Compound of Interest

Compound Name: Cy7.5 hydrazide

Cat. No.: B12413759

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and purification of
Cy7.5 hydrazide, a near-infrared (NIR) fluorescent probe critical for a variety of applications in
research and drug development. This document outlines the key physicochemical properties, a
detailed experimental protocol for its synthesis and purification, and visual workflows to
facilitate understanding.

Core Properties of Cy7.5 Hydrazide

Cy7.5 hydrazide is a carbonyl-reactive dye, making it an invaluable tool for the fluorescent
labeling of biomolecules containing aldehyde or ketone groups, such as glycoproteins. Its
spectral properties in the NIR region allow for deep tissue imaging with minimal
autofluorescence from biological tissues.[1][2] The quantitative data for Cy7.5 hydrazide are
summarized in the table below.
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Property Value Reference(s)
Molecular Weight 735.82 g/mol [2]
Molecular Formula C45H52CI2N40 [2]
Excitation Maximum (Aex) ~788 nm [2]
Emission Maximum (Aem) ~808 nm [2]

Molar Extinction Coefficient (g)

~223,000 L-mol-t.cm™!

[2]

Fluorescence Quantum Yield

(®)

~0.10

[2]

Solubility

Good in polar organic solvents
(DMF, DMSO)

[2]

Purity (Typical)

>95% (as determined by
HPLC-MS)

[2]

Synthesis of Cy7.5 Hydrazide: A Detailed Protocol

The synthesis of Cy7.5 hydrazide is generally achieved through the reaction of a Cy7.5 core

structure containing a suitable leaving group, such as an N-hydroxysuccinimide (NHS) ester,

with a hydrazine derivative.[1] This method provides a straightforward and efficient route to

obtaining the desired hydrazide-functionalized cyanine dye.

Materials and Reagents:

Cy7.5 NHS ester

Hydrazine hydrate or a suitable hydrazine derivative

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Triethylamine (TEA) or other suitable non-nucleophilic base

Diethyl ether or other suitable precipitation solvent

Reverse-phase high-performance liquid chromatography (RP-HPLC) system
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C18 HPLC column

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Trifluoroacetic acid (TFA) or Triethylammonium acetate (TEAA) buffer

Experimental Procedure:

o Preparation of the Reaction Mixture:

o Dissolve Cy7.5 NHS ester in anhydrous DMF or DMSO to a final concentration of 10
mg/mL.

o In a separate vial, prepare a solution of hydrazine hydrate in anhydrous DMF or DMSO. A
5 to 10-fold molar excess of hydrazine relative to the Cy7.5 NHS ester is recommended to

ensure complete conversion.

o Add a small amount of a non-nucleophilic base, such as triethylamine, to the hydrazine
solution to facilitate the reaction.

e Reaction:
o Slowly add the Cy7.5 NHS ester solution to the hydrazine solution with constant stirring.

o Allow the reaction to proceed at room temperature for 2-4 hours, protected from light. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS.

o Work-up and Precipitation:

o Upon completion of the reaction, precipitate the crude Cy7.5 hydrazide by adding the
reaction mixture dropwise to a large volume of cold diethyl ether with vigorous stirring.

o Collect the precipitate by centrifugation or filtration.

o Wash the crude product with diethyl ether to remove unreacted starting materials and

byproducts.
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o Dry the crude product under vacuum.

Purification of Cy7.5 Hydrazide by RP-HPLC

Due to the potential for side products, the crude Cy7.5 hydrazide must be purified to achieve

the high purity required for biological applications.[1] Reverse-phase high-performance liquid

chromatography (RP-HPLC) is the standard method for this purification.

HPLC Protocol:

Column: C18 silica column (e.g., 5 um particle size, 100 A pore size, 4.6 x 250 mm).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a good
starting point. The gradient can be optimized based on the separation of the desired product
from impurities.

Flow Rate: 1 mL/min.
Detection: Monitor the elution profile at the absorbance maximum of Cy7.5 (~788 nm).

Fraction Collection: Collect the fractions corresponding to the major peak, which represents
the purified Cy7.5 hydrazide.

Post-Purification: Combine the pure fractions and remove the solvent by lyophilization to
obtain the final product as a dark green or blue powder.[1]

Visualizing the Workflow and Application

To further clarify the synthesis and a common application of Cy7.5 hydrazide, the following

diagrams are provided.

Caption: Synthesis and purification workflow for Cy7.5 hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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